Cas no 485320-18-1 (7-Chloro-7-octenenitrile)

• Product Name: 7-Chloro-7-octenenitrile
• CAS No: 485320-18-1
• MF: C₈H₁₂ClN
• MW: 157.640581130981
• MDL: MFCD07698612
• CID: 1532562
• PubChem ID: 24721695
• Update Time: 2025-05-20

7-Chloro-7-octenenitrile Chemical and Physical Properties

Names and Identifiers

• 7-chlorooct-7-enenitrile
• 7-chloro-7-octenenitrile
• CTK4J0858
• MolPort-001-761-132
• OR2959
• AG-F-64305
• KB-99584
• DB-197473
• AKOS016016624
• MFCD07698612
• DTXSID50641088
• 485320-18-1
• MS-21198
• 7-Chloro-7-octenenitrile

• MDL： MFCD07698612
• Inchi： 1S/C8H12ClN/c1-8(9)6-4-2-3-5-7-10/h1-6H2
• InChI Key： OQJHREHFIMNOTC-UHFFFAOYSA-N
• SMILES： ClC(=C)CCCCCC#N

Computed Properties

• Exact Mass: 157.0658271g/mol
• Monoisotopic Mass: 157.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 0.983
• Boiling Point: 263.4°C at 760 mmHg
• Flash Point: 103.2°C
• Refractive Index: 1.454
• PSA: 23.79000
• LogP: 3.21298

Additional information on 7-Chloro-7-octenenitrile

7-Chloro-7-octenenitrile (CAS No. 485320-18-1): A Comprehensive Overview

7-Chloro-7-octenenitrile, also known by its CAS registry number 485320-18-1, is a compound of significant interest in the field of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in various industrial and scientific domains. Recent advancements in synthetic methodologies and material characterization techniques have further illuminated its properties and utility.

The molecular structure of 7-chloro-7-octenenitrile consists of an eight-carbon chain with a chlorine atom and a nitrile group both attached to the seventh carbon atom. This configuration imparts the compound with distinct chemical reactivity and physical properties. The presence of the nitrile group (-CN) renders the molecule capable of participating in various nucleophilic addition reactions, while the chlorine substituent introduces additional electronic effects that can influence reactivity and stability.

Recent studies have explored the synthesis of 7-chloro-7-octenenitrile through innovative routes, including transition-metal-catalyzed coupling reactions and enantioselective synthesis methods. These approaches have not only improved the yield and purity of the compound but also opened avenues for its use in constructing complex organic molecules. For instance, researchers have demonstrated the utility of this compound as an intermediate in the synthesis of bioactive compounds, such as pharmaceutical agents and agrochemicals.

In terms of applications, 7-chloro-7-octenenitrile has shown promise in polymer chemistry, where it can serve as a monomer for producing functional polymers with tailored properties. Its ability to undergo polymerization under specific conditions makes it a valuable building block for materials with applications in electronics, optics, and biomedical devices.

Moreover, advancements in computational chemistry have enabled detailed modeling of 7-chloro-7-octenenitrile's electronic structure and reactivity. These computational studies have provided insights into its potential as a catalyst or catalyst precursor in industrial processes, further enhancing its versatility.

In conclusion, 7-chloro-7-octenenitrile (CAS No. 485320-18-1) stands as a testament to the continuous evolution of chemical science. Its unique structure, versatile reactivity, and wide-ranging applications underscore its importance in contemporary research and industry.